Cas no 89398-05-0 (3-Thia-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)-, perchlorate)

• Product Name: 3-Thia-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)-, perchlorate
• CAS No: 89398-05-0
• MF: C₁₄H₁₈ClNO₅S
• MW: 347.814422130585
• CID: 602230
• PubChem ID: 49796832
• Update Time: 2025-04-19

3-Thia-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)-, perchlorate Chemical and Physical Properties

Names and Identifiers

• 3-Thia-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)-, perchlorate
• 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one,perchloric acid
• DTXSID40678565
• Perchloric acid--7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one (1/1)
• CHEMBL350498
• 89398-05-0

• Inchi： 1S/C14H17NOS.ClHO4/c16-14-12-7-15(8-13(14)10-17-9-12)6-11-4-2-1-3-5-11;2-1(3,4)5/h1-5,12-13H,6-10H2;2H
• InChI Key： MSVRIAVERRPTCG-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])O.S1CC2C(C(C1)CN(CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 347.059
• Monoisotopic Mass: 347.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2